N-[1-(4-pyrimidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: N-(1-pyrimidin-4-ylethyl)-6-[3-(trifluoromethyl)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C19H14F3N5OS/c1-11(14-5-6-23-10-24-14)25-17(28)16-9-29-18-26-15(8-27(16)18)12-3-2-4-13(7-12)19(20,21)22/h2-11H,1H3,(H,25,28)
• InChI Key: HINQOUVRGAYNNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NC=C1)NC(=O)C2=CSC3=NC(=CN23)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C19H14F3N5OS
• Molecular Weight: 417.4 g/mol

Description

“N-[1-(4-pyrimidinyl)ethyl]-6-[3-(trifluoromethyl)phenyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrimidinyl group and a phenyl group with a trifluoromethyl substituent.

Synthesis Analysis

The synthesis of imidazole-containing compounds often involves the condensation of 2-aminopyridines with α-bromoketones. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields under microwave irradiation has been developed.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazo[2,1-b]thiazole ring, which is a fused bicyclic heterocycle. It also contains a pyrimidinyl group attached to the imidazole ring via an ethyl linker, and a phenyl group with a trifluoromethyl substituent attached to the thiazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely involve the imidazole ring, given its reactivity. Imidazole rings can undergo a variety of reactions, including electrophilic substitution, due to the presence of a positive charge on either of the two nitrogen atoms.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in drug development. Imidazole has become an important synthon in the development of new drugs, and this compound, with its unique structural features, could be a promising candidate for further study.